Cas no 1796970-24-5 (1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine)

• Product Name: 1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine
• CAS No: 1796970-24-5
• MF: C₁₇H₁₈ClNO₅S₂
• MW: 415.911521434784
• CID: 5371036
• Update Time: 2025-10-29

1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Chloro-2-methylphenyl)sulfonyl]-3-[(4-methoxyphenyl)sulfonyl]azetidine
• 1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine

• Inchi： 1S/C17H18ClNO5S2/c1-12-16(18)4-3-5-17(12)26(22,23)19-10-15(11-19)25(20,21)14-8-6-13(24-2)7-9-14/h3-9,15H,10-11H2,1-2H3
• InChI Key： QZXBXCOXXNZHJL-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC(Cl)=C2C)(=O)=O)CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1

Experimental Properties

• Density: 1.440±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.2±65.0 °C(Predicted)
• pka: -8.37±0.40(Predicted)

Additional information on 1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine

1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine: A Comprehensive Overview

The compound 1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine, identified by the CAS number 1796970-24-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The molecule's structure incorporates two sulfonyl groups, one at the 3-chloro-2-methylbenzene moiety and the other at the 4-methoxybenzene moiety, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of azetidine derivatives in drug design due to their rigid structure and potential for bioisosteric replacements. The presence of sulfonyl groups in this compound adds electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic properties. These groups also contribute to increased lipophilicity, making the compound a promising candidate for drug delivery systems.

One of the most notable aspects of this compound is its potential application in medicinal chemistry. Researchers have explored its role as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer and inflammation. The sulfonyl groups in the molecule provide sites for further functionalization, enabling chemists to design derivatives with enhanced biological activity and selectivity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product, making it more accessible for research purposes. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods for this compound.

The structural integrity of 1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine is further enhanced by its azetidine ring, which imparts rigidity and stability to the molecule. This feature is crucial for maintaining its conformational properties, which are essential for its interactions with biological targets. Computational studies have demonstrated that the molecule exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates.

Moreover, this compound has shown promise in preclinical studies as a potential inhibitor of key enzymes involved in disease pathways. For instance, its ability to modulate kinase activity has been explored in vitro, suggesting its potential as a lead compound for developing novel therapeutics. The integration of modern analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has provided deeper insights into its structural elucidation and characterization.

In conclusion, 1-(3-chloro-2-methylbenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine (CAS No. 1796970-24-5) stands out as a versatile molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in contemporary chemical research.